Cas no 2167913-20-2 (2-methyl-4-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrazine)

• Product Name: 2-methyl-4-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrazine
• CAS No: 2167913-20-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5325043
• Update Time: 2025-10-11

2-methyl-4-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine, 2-methyl-4-(2-propen-1-yloxy)-
• 2-methyl-4-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C10H11N3O/c1-3-6-14-10-9-7-8(2)12-13(9)5-4-11-10/h3-5,7H,1,6H2,2H3
• InChI Key： CSTIVABMRJUVNB-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=CN=C2OCC=C

Additional information on 2-methyl-4-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrazine

Introduction to 2-methyl-4-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrazine (CAS No. 2167913-20-2)

2-methyl-4-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrazine (CAS No. 2167913-20-2) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities and potential applications in drug development. The molecule features a pyrazolo[1,5-a]pyrazine core with a methyl group at position 2 and a propenyl oxy group at position 4, contributing to its distinctive properties.

The synthesis of CAS No. 2167913-20-2 involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the manufacturing process.

One of the most promising aspects of CAS No. 2167913-20-2 is its pharmacological activity. Preclinical studies have demonstrated its potential as an anti-tumor agent, particularly in targeting specific signaling pathways involved in cancer cell proliferation and metastasis. The compound has shown selective cytotoxicity against various cancer cell lines while exhibiting low toxicity to normal cells, making it a strong candidate for further clinical investigation.

In addition to its therapeutic applications, CAS No. 2167913-20-2 has been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in nanotechnology have enabled the integration of this compound into novel materials with enhanced performance characteristics.

The structural versatility of CAS No. 2167913-20-2 also lends itself to applications in sensor technology. Its ability to interact with specific analytes has been leveraged in the development of highly sensitive chemical sensors for environmental monitoring and medical diagnostics. Ongoing research is focused on improving the sensitivity and selectivity of these sensors for real-world applications.

From a regulatory standpoint, CAS No. 2167913-20-2 has been classified as a non-hazardous chemical under current regulations, which facilitates its handling and distribution in research and industrial settings. However, adherence to standard safety protocols is recommended when working with this compound to ensure optimal laboratory practices.

In conclusion, CAS No. 2167913-20-2, or cas no, represents a cutting-edge compound with multifaceted applications across various scientific domains. Its continued exploration holds immense promise for advancing both medicinal and materials science, paving the way for innovative solutions to pressing global challenges.